4-(N,N-dimethylsulfamoyl)-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)benzamide
• InChI: InChI=1S/C19H20N2O4S3/c1-21(2)28(24,25)16-7-5-14(6-8-16)18(22)20-13-19(23,15-9-11-26-12-15)17-4-3-10-27-17/h3-12,23H,13H2,1-2H3,(H,20,22)
• InChI Key: PHPUGPWHSFSPGW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCC(C2=CSC=C2)(C3=CC=CS3)O
• Molecular Formula: C19H20N2O4S3
• Molecular Weight: 436.6 g/mol

Description

4-(N,N-dimethylsulfamoyl)-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C19H20N2O4S3 and its molecular weight is 436.56. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis

Thiophenylhydrazonoacetates have been synthesized for the development of various heterocyclic compounds, showcasing the utility of thiophene derivatives in creating diverse chemical entities. These compounds have applications in materials science and pharmaceutical research, indicating the potential utility of complex thiophene-containing compounds like the one you're interested in (Mohareb et al., 2004).

Crystal Structure Analysis

The crystal structure of a complex thiophene-containing compound has been analyzed, providing insights into the molecular arrangement and interactions. Such studies are crucial for understanding the physical and chemical properties of novel compounds, which is essential for their application in catalysis, materials science, and drug design (Sharma et al., 2016).

Antimicrobial Activity

Research on thiophene derivatives, including their synthesis and antimicrobial evaluation, highlights the potential of these compounds in developing new antimicrobial agents. This suggests that exploring the biological activity of complex thiophene-containing compounds could lead to the discovery of new therapeutic agents (Spoorthy et al., 2021).

Functionalization and Esterification

The selective esterification of ethylenedioxythiophene derivatives has been studied, demonstrating the chemical versatility of thiophene compounds. Such reactions are fundamental in synthesizing functional materials and bioactive molecules, indicating the broad applicability of thiophene derivatives in chemical synthesis (Zhang et al., 2014).